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Compound of Interest

Compound Name: Caesium dihydrogen phosphate

Cat. No.: B101643 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Caesium dihydrogen phosphate (CsH₂PO₄), also known as CDP, is an inorganic compound

that has garnered significant interest in materials science and electrochemistry. Its unique

properties, particularly its high proton conductivity at intermediate temperatures and its

ferroelectric behavior, make it a subject of extensive research for applications ranging from

energy conversion to advanced electronics. This technical guide provides an in-depth overview

of the core physicochemical properties, synthesis, experimental protocols, and key applications

of Caesium dihydrogen phosphate.

Physicochemical and Thermal Properties
Caesium dihydrogen phosphate is a salt composed of caesium cations (Cs⁺) and

dihydrogen phosphate anions (H₂PO₄⁻). The arrangement of these ions and the extensive

network of hydrogen bonds within its crystal structure are fundamental to its distinct

characteristics.[1] A summary of its key quantitative properties is presented in the tables below.
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Property Value

CAS Number 18649-05-3

Molecular Formula CsH₂PO₄

Molecular Weight 229.893 g/mol [1][2]

Appearance Solid[2]

IUPAC Name caesium;dihydrogen phosphate[1]

InChI
InChI=1S/Cs.H3O4P/c;1-5(2,3)4/h;

(H3,1,2,3,4)/q+1;/p-1[1]

SMILES OP(=O)(O)[O-].[Cs+][1]

Table 1: General Physicochemical Properties of Caesium Dihydrogen Phosphate.

A defining characteristic of Caesium dihydrogen phosphate is its superprotonic phase

transition.[1][3] At approximately 230°C, the material undergoes a structural change that leads

to a dramatic increase in proton conductivity, making it an excellent candidate for a solid acid

electrolyte in intermediate-temperature fuel cells.[1][3]

Thermal Property Value

Melting Point 231-233 °C[1][2]

Superprotonic Phase Transition ~230 °C[1][3]

Dehydration Temperature Range 230-260 °C (humidity dependent)[1]

Proton Conductivity
Increases from ~8.5 x 10⁻⁶ S·cm⁻¹ at 223°C to

~1.8 x 10⁻² S·cm⁻¹ at 233°C[1][4]

Table 2: Thermal Properties and Proton Conductivity of Caesium Dihydrogen Phosphate.

Crystal Structure and Ferroelectric Properties
Caesium dihydrogen phosphate belongs to the potassium dihydrogen phosphate (KDP)

family of ferroelectrics.[5] Its crystal structure is monoclinic at room temperature.[5][6] Below a
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Curie temperature of 154 K, it exhibits ferroelectricity.[5][6] Upon heating to its superprotonic

phase, it transitions to a more symmetric cubic structure.[7] This structural change is

accompanied by a dynamic disordering of the hydrogen bond network, which facilitates high

proton mobility.[1]

Crystal and Ferroelectric Property Value

Crystal System (Room Temperature) Monoclinic[5][6]

Space Group (Paraelectric Phase) P2₁/m[5]

Space Group (Ferroelectric Phase) P2₁[5][8]

Space Group (Superprotonic Phase) Pm-3m[7]

Ferroelectric Transition Temperature (Curie

Temperature)
154 K (-119.15 °C)[5][6]

Unit Cell Parameters (298 K)
a = 7.917 Å, b = 6.365 Å, c = 4.876 Å, β =

107.84°[6]

Table 3: Crystallographic and Ferroelectric Data for Caesium Dihydrogen Phosphate.

Experimental Protocols
Synthesis of Caesium Dihydrogen Phosphate
A common method for the synthesis of Caesium dihydrogen phosphate is through the

reaction of caesium carbonate (Cs₂CO₃) with phosphoric acid (H₃PO₄).[9]

Materials:

Caesium carbonate (Cs₂CO₃)

Phosphoric acid (H₃PO₄, 85 wt% aqueous solution)

Methanol

Procedure:
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An aqueous solution of caesium carbonate is prepared.

A stoichiometric amount of phosphoric acid is slowly added to the caesium carbonate

solution with constant stirring. A 1:1 molar ratio of Cs₂CO₃ to H₃PO₄ is typically used.[9]

The resulting solution is stirred to ensure complete reaction.

Methanol is then added to the solution to induce the precipitation of Caesium dihydrogen
phosphate.[9]

The precipitate is collected by filtration.

The collected solid is dried, typically at around 80-150°C, to remove residual solvent.[9]

Characterization Techniques
X-ray Diffraction (XRD): XRD is used to confirm the crystal structure and phase purity of the

synthesized CsH₂PO₄.

Instrument: A powder X-ray diffractometer with Cu Kα radiation is commonly used.

Procedure: The dried powder sample is placed on a sample holder and scanned over a 2θ

range (e.g., 10-80°) to obtain the diffraction pattern. The resulting pattern can be compared

with standard diffraction data for CsH₂PO₄.

Thermal Analysis (TGA/DSC): Thermogravimetric analysis (TGA) and differential scanning

calorimetry (DSC) are employed to study the thermal stability, dehydration, and phase

transitions of CsH₂PO₄.

Instrument: A simultaneous thermal analyzer (STA) capable of performing both TGA and

DSC is ideal.

Procedure: A small amount of the sample (typically 5-10 mg) is heated in a controlled

atmosphere (e.g., air or nitrogen) at a constant heating rate (e.g., 10 °C/min). The weight

loss (TGA) and heat flow (DSC) are recorded as a function of temperature. This allows for

the identification of the superprotonic phase transition and the onset of dehydration.
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Impedance Spectroscopy: AC impedance spectroscopy is used to measure the proton

conductivity of CsH₂PO₄ as a function of temperature.

Instrument: An impedance analyzer or a potentiostat with a frequency response analyzer.

Procedure:

The powdered CsH₂PO₄ is pressed into a dense pellet.

Electrodes (e.g., platinum or gold) are applied to both faces of the pellet.

The pellet is placed in a temperature-controlled cell with a controlled atmosphere (humidity

is a critical parameter).

A small AC voltage is applied across a range of frequencies, and the resulting current and

phase shift are measured to determine the impedance.

The bulk conductivity is extracted from the impedance data, typically from a Nyquist plot.

Visualizing Key Processes
The synthesis and characterization workflow, as well as the application in a solid acid fuel cell,

can be visualized to better understand the logical flow and relationships between different

stages and components.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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